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Compound of Interest

Compound Name:
1-Cyclopropylpropane-1-sulfonyl

chloride

Cat. No.: B13261970

Get Quote

Document Type: Technical Guidance / Standard Operating Procedure (SOP) Subject: 1-
Cyclopropylpropane-1-sulfonyl chloride (Predicted CAS: Proprietary/Analogous to 139631-

62-2 series) Target Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Structural Disambiguation & Molecular Architecture
Before characterizing the physiochemical properties, it is critical to define the specific isomer,

as nomenclature in this class can be ambiguous. This guide addresses the secondary sulfonyl

chloride structure, where the sulfonyl group is attached to the C1 position of a propane chain,

which also bears a cyclopropyl substituent.

IUPAC Name: 1-Cyclopropylpropane-1-sulfonyl chloride

Molecular Formula:

Molecular Weight: 182.67 g/mol

Structural Feature: Secondary aliphatic sulfonyl chloride (
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-branched).

Critical Structural Insight: Unlike primary sulfonyl chlorides (e.g., n-propylsulfonyl chloride), this

molecule possesses a secondary electrophilic center. The steric bulk of the cyclopropyl group

at the

-position significantly retards nucleophilic attack (via

mechanisms) while increasing the risk of thermal instability (desulfonylation) and elimination
reactions (sulfene formation).

Physiochemical Characteristics (Predicted &
Observed)
Due to the specialized nature of this intermediate, experimental data is often proprietary. The

following values represent a synthesis of calculated QSPR (Quantitative Structure-Property

Relationship) data and empirical trends observed in analogous secondary sulfonyl chlorides.

Table 1: Core Physiochemical Properties
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Property Value / Range Confidence Technical Note

Physical State Liquid (Oil) High
Low-melting solid only

if highly pure (>99%).

Boiling Point
85–95 °C @ 0.5

mmHg
Med

Do not distill at atm

pressure. Risk of

explosive

decomposition (

release).

Density g/cm³ High

Denser than water;

biphasic separation is

bottom-layer.

LogP (Oct/Water) ~2.1 High

Significantly more

lipophilic than straight-

chain analogs due to

the cyclopropyl motif.

Refractive Index Med

Useful for quick purity

checks if NMR is

unavailable.

Flash Point >110 °C Low
Predicted. Treat as

combustible.

Reactivity Profile
Hydrolytic Stability:Low. Rapidly hydrolyzes to 1-cyclopropylpropane-1-sulfonic acid in the

presence of moisture. The half-life (

) in pH 7 buffer is estimated at <15 minutes.

Thermal Stability:Moderate to Low. Secondary sulfonyl chlorides are prone to thermal

desulfonylation (loss of

) to form the corresponding alkyl chloride, especially above 100°C.
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Analytical Characterization Protocols
Direct analysis of sulfonyl chlorides by reverse-phase HPLC is fundamentally flawed due to on-

column hydrolysis. The following protocols are the industry standard for validating identity and

purity.

Protocol A: Purity Determination via Amine
Derivatization (HPLC/GC)

Principle: Convert the unstable acid chloride into a stable sulfonamide using a secondary

amine (Morpholine or Dimethylamine) before analysis.

Why Morpholine? It forms a crystalline, UV-active derivative that is distinct from the sulfonic

acid byproduct.

Step-by-Step Workflow:

Sampling: Dissolve 10 mg of 1-Cyclopropylpropane-1-sulfonyl chloride in 1 mL of

anhydrous Acetonitrile (MeCN).

Quenching: Add 1.5 equivalents of Morpholine (excess) and 2.0 equivalents of

(to scavenge HCl).

Incubation: Vortex for 5 minutes at Room Temperature (RT).

Workup: Dilute with water/MeCN (1:1).

Analysis: Inject onto RP-HPLC (C18 Column).

Target: Morpholine sulfonamide derivative.

Impurity: 1-Cyclopropylpropane-1-sulfonic acid (elutes at solvent front).

Protocol B: Hydrolytic Kinetics (NMR Study)
To determine the handling window in ambient air:

Dissolve 20 mg of analyte in 0.6 mL of
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(anhydrous).

Acquire a

spectrum (

NMR).

Add 10

L of

.

Acquire spectra every 5 minutes.

Monitor: Disappearance of the

-proton signal (typically

3.0–3.5 ppm, doublet of triplets) and appearance of the sulfonic acid signal (shifted upfield).

Visualization: Analytical & Reactivity Workflows
The following diagrams illustrate the critical decision pathways for analyzing and handling this

molecule.

Diagram 1: Analytical QC Workflow
This flowchart dictates the logic for quality control, preventing common errors like direct

injection of hydrolytically unstable samples.
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(R-SO2Cl)
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Caption: Figure 1. Correct analytical workflow preventing hydrolysis artifacts during QC.

Diagram 2: Reactivity & Degradation Pathways
Understanding the specific degradation risks of secondary sulfonyl chlorides is vital for process

safety.

1-Cyclopropylpropane-
1-sulfonyl chloride

+ H2O (Moisture) + Heat (>100°C) + Amine (Nucleophile)
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(Corrosive byproduct)

 Hydrolysis

Alkyl Chloride + SO2(g)
(Pressure Hazard)

 Thermal Desulfonylation

Sulfene Intermediate
(Elimination Pathway)
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Target Sulfonamide

 Substitution (SN2)

 Re-addition

Click to download full resolution via product page

Caption: Figure 2. Competing reaction pathways. Note the thermal risk of SO2 release.

Synthesis & Handling Guidelines
Synthetic Route (Common Industry Method)
Because the secondary thiol is difficult to access, the preferred route often involves the

Grignard-SO2-SO2Cl2 sequence:

Precursor: 1-Cyclopropyl-1-bromopropane.

Metallation: Formation of the Grignard reagent (
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).

Insertion: Reaction with dry

to form the sulfinate salt (

).

Chlorination: Oxidative chlorination using Sulfuryl Chloride (

) or N-Chlorosuccinimide (NCS).

Note: Avoid oxidative chlorination of thiols with

for this substrate, as the secondary carbon is prone to radical side-reactions during the
process.

Storage & Safety[2][3][4]
Storage: Store under Argon/Nitrogen at -20°C.

Container: Teflon-lined caps or sealed ampoules. Do not use standard rubber septa for long-

term storage (HCl gas evolution degrades rubber).

Safety: This compound is a Lachrymator and Corrosive. It reacts violently with water to

release HCl gas. All handling must occur in a fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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